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Compound of Interest

Compound Name: 2-Methylimidazo[1,2-a]pyridin-6-ol

CAS No.: 1001434-68-9

Cat. No.: B3070167

Get Quote

Executive Summary
This guide provides a structural and physicochemical analysis of 2-Methyl-6-

hydroxyimidazo[1,2-a]pyridine (CAS: 1001434-68-9), focusing on its differential solubility in

Dimethyl Sulfoxide (DMSO) versus aqueous media.

For drug development professionals, this molecule presents a classic "solubility cliff": it exhibits

high solubility in aprotic polar solvents (DMSO) but limited, pH-dependent solubility in aqueous

buffers. Successful handling requires understanding its amphoteric nature—driven by the basic

bridgehead nitrogen (

) and the acidic phenolic hydroxyl group (

). This guide details the solvation mechanisms, comparative metrics, and protocols to mitigate
"compound crashing" during bioassays.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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To predict solubility behavior, we must first deconstruct the molecular scaffold.

Property Detail

IUPAC Name 2-Methylimidazo[1,2-a]pyridin-6-ol

CAS Number 1001434-68-9

Molecular Formula

Molecular Weight 148.16 g/mol

Core Scaffold
Imidazo[1,2-a]pyridine (Fused bicycle, planar,

aromatic)

Key Substituents

2-Methyl: Lipophilic, electron-donating.6-

Hydroxy: Polar, H-bond donor/acceptor, weak

acid.[1][2][3][4][5]

pKa (Estimated)
N1 (Basic): ~5.8 – 6.2 (Protonation site)OH

(Acidic): ~9.5 – 10.0 (Deprotonation site)

LogP (Predicted) ~1.2 – 1.5 (Moderately lipophilic)

Structural Analysis
The imidazo[1,2-a]pyridine core is aromatic and planar, facilitating strong

stacking in the solid state. This high lattice energy acts as a barrier to dissolution.

In DMSO: The solvent's high dielectric constant and dipole moment disrupt these

-stacks effectively.

In Water: The hydrophobic effect dominates. While the 6-OH group offers a "handle" for

water hydrogen bonding, it is often insufficient to overcome the lipophilicity of the aromatic

core at neutral pH.

Solubility Analysis: DMSO vs. Water[2]
Mechanism of Dissolution in DMSO
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DMSO (Dimethyl Sulfoxide) is the "Gold Standard" stock solvent for this compound.

Mechanism: DMSO acts as a Lewis base. The sulfoxide oxygen accepts hydrogen bonds

from the 6-hydroxyl group, while the methyl groups of DMSO interact with the lipophilic

aromatic core via van der Waals forces.

Capacity: The molecule is expected to be freely soluble (>50 mg/mL).

Risk: DMSO is hygroscopic. Absorption of atmospheric water can shift the solvent

composition, potentially causing "micro-precipitation" of the compound over time in stored

stocks.

Mechanism of Dissolution in Water
Aqueous solubility is strictly governed by ionization state (pH).

pH < 4 (Acidic): The bridgehead nitrogen (N1) protonates, forming a cationic species.

Solubility increases drastically (often >10 mg/mL).

pH 7.4 (Neutral): The molecule exists primarily as a neutral zwitterion-like or uncharged

species. Lattice energy dominates solvation energy. Solubility is poor (typically <0.5 mg/mL).

pH > 10 (Basic): The phenolic hydroxyl deprotonates to form an anion. Solubility increases,

but chemical stability (oxidation risk) may decrease.

Comparative Solubility Data (Estimated)
Note: Values below are scaffold-based estimates for assay planning.
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Solvent System Solubility Estimate State Primary Interaction

DMSO (Anhydrous) > 50 mg/mL Soluble
Dipole-dipole, H-bond

Acceptor

Water (pH 2.0) > 10 mg/mL Soluble
Ion-dipole (Cationic

N1)

PBS (pH 7.4) < 0.2 mg/mL Poor
Hydrophobic Effect

(Precipitation Risk)

Water (pH 10.0) > 5 mg/mL Moderate Ion-dipole (Anionic O-)

Ethanol ~ 10-20 mg/mL Moderate
H-bonding mixed

mode

The "DMSO Crash": A Critical Failure Mode
A common failure in biological assays occurs when a high-concentration DMSO stock is diluted

into an aqueous buffer (e.g., cell culture media).

The Mechanism:

Stock: Compound is dissolved at 10 mM in 100% DMSO. Solvation shells are stable.

Dilution: An aliquot is added to PBS (pH 7.4) to reach 10 µM (0.1% DMSO final).

The Crash: As DMSO diffuses away into the bulk water, the local solvent environment

becomes aqueous. The neutral compound, now stripped of its DMSO shell and facing a pH

where it is uncharged, rapidly re-aggregates.

Result: The effective concentration drops below 10 µM. The assay yields a false negative.

Experimental Protocols
Protocol A: Preparation of Robust DMSO Stock
Solutions
Purpose: To create a stable stock free of water contamination.
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Calculate: Determine mass required for a 10 mM or 20 mM stock.

Weigh: Weigh the solid 2-Methyl-6-hydroxyimidazo[1,2-a]pyridine into a glass amber vial

(protect from light).

Dissolve: Add anhydrous DMSO (grade ≥99.9%).

Critical Step: Do not use DMSO that has been open on the bench for weeks. Use a fresh

aliquot or store over molecular sieves.

Sonicate: Sonicate for 5–10 minutes at ambient temperature to ensure complete disruption

of crystal lattice.

Inspect: Visual check for "schlieren" lines or particulates. Solution should be optically clear.

Storage: Store at -20°C. Aliquot to avoid freeze-thaw cycles.

Protocol B: Thermodynamic Aqueous Solubility Assay
(Shake-Flask)
Purpose: To determine the true equilibrium solubility at pH 7.4.

Preparation: Add excess solid compound (~2 mg) to a 1.5 mL microcentrifuge tube.

Solvent: Add 1.0 mL of PBS (Phosphate Buffered Saline, pH 7.4).

Equilibration:

Shake or rotate at room temperature (

) for 24 hours.

Note: 24h is required to reach thermodynamic equilibrium; shorter times measure kinetic

solubility.

Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.
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Check: A pellet must be visible. If no pellet, the solution is not saturated; repeat with more

solid.

Filtration: Filter supernatant through a 0.22 µm PVDF membrane (low binding).

Quantification: Analyze filtrate via HPLC-UV (254 nm) against a standard curve prepared

from the DMSO stock.

Visualization: Solubility Workflow & Interactions
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Figure 1: Solubility workflow illustrating the transition from solid state to DMSO stock, and the

bifurcation between solubility and precipitation upon aqueous dilution.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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